Cas no 25632-24-0 (9,10-Anthracenedione,1,5-dihydroxy-4,8-bis[(4-methoxyphenyl)amino]-)

• Product name: 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis[(4-methoxyphenyl)amino]-
• CAS No: 25632-24-0
• MF: C₂₈H₂₂N₂O₆
• MW: 482.484087467194
• CID: 274328
• PubChem ID: 117566

9,10-Anthracenedione,1,5-dihydroxy-4,8-bis[(4-methoxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,5-dihydroxy-4,8-bis[(4-methoxyphenyl)amino]-
• 1,5-Dihydroxy-4,8-bis[(4-methoxyphenyl)amino]-9,10-anthraquinone
• 1,5-Di-p-anisidino-4,8-dihydroxyanthraquinone
• 9,10-Anthracenedione, 1,5-dihydroxy-4,8-bis((4-methoxyphenyl)amino)-
• SCHEMBL11416802
• 9,10-Anthracenedione, 1,5-dihydroxy-4,8-bis[(4-methoxyphenyl)amino]-
• 25632-24-0
• DTXSID2067115

• Inchi： InChI=1S/C28H22N2O6/c1-35-17-7-3-15(4-8-17)29-19-11-13-21(31)25-23(19)27(33)26-22(32)14-12-20(24(26)28(25)34)30-16-5-9-18(36-2)10-6-16/h3-14,29-32H,1-2H3
• InChI Key： MKJOPGYPUGDJGQ-UHFFFAOYSA-N
• SMILES： COC1C=CC(NC2C=CC(O)=C3C(C4=C(NC5C=CC(OC)=CC=5)C=CC(O)=C4C(=O)C=23)=O)=CC=1

Computed Properties

• Exact Mass: 482.14786
• Monoisotopic Mass: 482.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų
• XLogP3: 6.3

Experimental Properties

• Density: 1.435
• Boiling Point: 663.8°Cat760mmHg
• Flash Point: 355.2°C
• Refractive Index: 1.733
• PSA: 117.12